3-(5-Bromopyridin-3-yl)-1,1-dimethylurea

• Molecular Formula: C8H10BrN3O
• Molecular Weight: 244.09 g/mol
• IUPAC Name: 3-(5-bromopyridin-3-yl)-1,1-dimethylurea
• InChI: InChI=1S/C8H10BrN3O/c1-12(2)8(13)11-7-3-6(9)4-10-5-7/h3-5H,1-2H3,(H,11,13)
• InChI Key: LIMQGFLYMNNYPX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC(=CN=C1)Br

Description

3-(5-Bromopyridin-3-yl)-1,1-dimethylurea is a useful research compound. Its molecular formula is C8H10BrN3O and its molecular weight is 244.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-5-bromo pyridine (XX) (1.0 g, 5.78 mmol) was dissolved in pyridine and cooled to 0° C. before adding dimethyl carbamyl chloride (XXI) (0.683 g, 6.35 mmol). The reaction mixture was stirred at room temperature for 2 h and then heated overnight at 60° C. under argon. The solution was cooled to room temperature, poured into ice water and extracted with EtOAc. The organic extract was dried over MgSO4, filtered and concentrated to a residue to afford 3-(5-bromopyridin-3-yl)-1,1-dimethylurea (XXII) as a brown solid, (1.24 g, 5.09 mmol, 88% yield). 1H NMR (DMSO-d6) δ ppm 8.67-8.64 (m, 2H), 8.23 (d, J=7.8 Hz, 1H), 2.93 (s, 6H); ESIMS found for C8H10BrN3O m/z 245.05 (M+H).